Cas no 477280-68-5 (N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 477280-68-5
• MF: C₂₀H₁₃Cl₂N₃O₃S
• MW: 446.306521177292
• CID: 6265266
• PubChem ID: 4148080
• Update Time: 2025-07-09

N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• AKOS024598026
• 477280-68-5
• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• Oprea1_393490
• AB00672278-01
• F0700-0161
• N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide

• Inchi： 1S/C20H13Cl2N3O3S/c21-14-5-4-11(9-15(14)22)16-10-29-20(23-16)24-19(28)12-2-1-3-13(8-12)25-17(26)6-7-18(25)27/h1-5,8-10H,6-7H2,(H,23,24,28)
• InChI Key： SXMAZUBSSDBCLK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(=N1)NC(C1=CC=CC(=C1)N1C(CCC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 445.0054678g/mol
• Monoisotopic Mass: 445.0054678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 108Ų

Additional information on N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,5-dioxopyrrolidin-1-yl)benzamide

Chemical Profile of N-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-Yl-3-(2,5-Dioxopyrrolidin-1-Yl)Benzamide (CAS No. 477280-68-5)

N-4-(3,4-Dichlorophenyl)-1,3-thiazol-2-Yl compounds have garnered significant attention in the field of organic synthesis and drug discovery due to their unique structural features and potential bioactivity. The compound in question, N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-Yl-benzamide, is a derivative that incorporates a thiazole ring fused with a benzamide moiety, making it a promising candidate for various pharmacological applications.

The CAS registry number 477280-68 uniquely identifies this compound within the chemical database community. Its structure comprises a thiazole ring system attached to a benzamide group via an amide linkage. The presence of the dichlorophenyl group introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of thiazole derivatives in the development of anti-inflammatory agents and antitumor drugs. For instance, researchers have demonstrated that certain thiazole-containing compounds exhibit potent inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

In addition to its structural versatility, the compound's synthesis involves a multi-step process that showcases the elegance of modern organic chemistry techniques. The incorporation of the 2,5-dioxopyrrolidin group further enhances its functional diversity, making it a valuable building block for more complex molecules.

From an environmental standpoint, understanding the degradation pathways and ecological impact of such compounds is crucial for sustainable chemical practices. Recent advancements in green chemistry have provided insights into how these compounds can be synthesized and utilized in an eco-friendly manner.

In conclusion, N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-Yl-benzamide (CAS No. 477280-) represents a fascinating example of how structural complexity can lead to diverse functional properties. Its continued exploration in both academic and industrial settings promises to unlock new therapeutic potentials and contribute to the advancement of chemical science.